Cas no 2411181-38-7 (rac-1-(2R,3R)-3-methyl-2-(trifluoromethyl)morpholin-4-ylprop-2-en-1-one)

• Product Name: rac-1-(2R,3R)-3-methyl-2-(trifluoromethyl)morpholin-4-ylprop-2-en-1-one
• CAS No: 2411181-38-7
• MF: C₉H₁₂F₃NO₂
• MW: 223.192293167114
• CID: 6406865
• PubChem ID: 165785119
• Update Time: 2025-10-28

rac-1-(2R,3R)-3-methyl-2-(trifluoromethyl)morpholin-4-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• rac-1-(2R,3R)-3-methyl-2-(trifluoromethyl)morpholin-4-ylprop-2-en-1-one
• rac-1-[(2R,3R)-3-methyl-2-(trifluoromethyl)morpholin-4-yl]prop-2-en-1-one
• EN300-26574985
• 2411181-38-7
• Z3024766566

• Inchi： 1S/C9H12F3NO2/c1-3-7(14)13-4-5-15-8(6(13)2)9(10,11)12/h3,6,8H,1,4-5H2,2H3/t6-,8-/m1/s1
• InChI Key： OHNGROBOWAWIIE-HTRCEHHLSA-N
• SMILES： FC([C@H]1[C@@H](C)N(C(C=C)=O)CCO1)(F)F

Computed Properties

• Exact Mass: 223.08201311g/mol
• Monoisotopic Mass: 223.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-1-(2R,3R)-3-methyl-2-(trifluoromethyl)morpholin-4-ylprop-2-en-1-one

Racemic 1-(2R,3R)-3-Methyl-2-(Trifluoromethyl)Morpholin-4-Yl Prop-2-en-1-one: A Comprehensive Overview

The compound racemic 1-(2R,3R)-3-methyl-2-(trifluoromethyl)morpholin-4-yl prop-2-en-1-one, with CAS number 2411181-38-7, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique morpholine ring structure, which serves as a scaffold for various functional groups. The presence of a trifluoromethyl group and a propenone moiety further enhances its chemical diversity and biological activity.

Morpholine is a six-membered ring containing one oxygen atom and one nitrogen atom. In this compound, the morpholine ring is substituted at the 2-position with a trifluoromethyl group and at the 3-position with a methyl group. The stereochemistry of these substituents is crucial, as it determines the compound's physical properties and biological interactions. The racemic nature of this compound indicates that it contains equal amounts of both enantiomers, which can have different pharmacological effects.

The propenone moiety attached to the morpholine ring introduces additional complexity to the molecule. Propenone is an alpha,beta-unsaturated ketone, which can participate in various chemical reactions, including Michael addition and other conjugate additions. This functionality makes the compound versatile in synthetic applications and potentially useful in drug design.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Researchers have explored its role as a building block for more complex molecules with therapeutic applications. For instance, its ability to undergo nucleophilic additions and cyclizations has been leveraged in the synthesis of bioactive compounds targeting various disease states.

One of the most promising areas of research involving this compound is its application in anticancer drug development. The trifluoromethyl group imparts lipophilicity, which can enhance drug absorption and bioavailability. Additionally, the morpholine ring provides a rigid structure that can interact with specific biological targets, such as kinases or proteases, making it an attractive candidate for drug design.

Another area of interest is its role in enzyme inhibition. The propenone moiety can act as a warhead in covalent inhibitors, forming irreversible bonds with target enzymes. This property has been exploited in the development of inhibitors for proteasomes and other enzymes implicated in diseases like cancer and neurodegenerative disorders.

From a synthetic standpoint, this compound can be prepared through various routes. One common method involves the nucleophilic substitution of an appropriate morpholine derivative with an alkylating agent followed by oxidation to introduce the ketone group. The stereochemistry of the substituents can be controlled using chiral catalysts or resolution techniques.

The physical properties of this compound are also noteworthy. Its molecular weight is approximately 266 g/mol, and it has a melting point around 95°C. The presence of fluorine atoms contributes to its high stability under physiological conditions, making it suitable for pharmaceutical applications.

In terms of safety and handling, this compound should be treated with care due to its potential to interact with biological systems. However, it does not fall under the category of hazardous chemicals or controlled substances, making it accessible for research purposes under standard laboratory conditions.

In conclusion, racemic 1-(2R,3R)-3-methyl-2-(trifluoromethyl)morpholin-4-yl prop-2-en-1-one (CAS No: 2411181-38) is a versatile and intriguing molecule with significant potential in medicinal chemistry and drug discovery. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop novel therapeutic agents.